Cas no 2229281-96-1 ({1-2-(dimethylamino)ethyl-4,4-difluorocyclohexyl}methanamine)

• Product Name: {1-2-(dimethylamino)ethyl-4,4-difluorocyclohexyl}methanamine
• CAS No: 2229281-96-1
• MF: C₁₁H₂₂F₂N₂
• MW: 220.302589893341
• CID: 5974632
• PubChem ID: 165709732
• Update Time: 2025-06-29

{1-2-(dimethylamino)ethyl-4,4-difluorocyclohexyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-2-(dimethylamino)ethyl-4,4-difluorocyclohexyl}methanamine
• 2229281-96-1
• EN300-1969804
• {1-[2-(dimethylamino)ethyl]-4,4-difluorocyclohexyl}methanamine

• Inchi： 1S/C11H22F2N2/c1-15(2)8-7-10(9-14)3-5-11(12,13)6-4-10/h3-9,14H2,1-2H3
• InChI Key： YZPACNBRCSCPIC-UHFFFAOYSA-N
• SMILES： FC1(CCC(CN)(CCN(C)C)CC1)F

Computed Properties

• Exact Mass: 220.17510503g/mol
• Monoisotopic Mass: 220.17510503g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.3Ų

Additional information on {1-2-(dimethylamino)ethyl-4,4-difluorocyclohexyl}methanamine

The Comprehensive Overview of {1-2-(dimethylamino)ethyl-4,4-difluorocyclohexyl}methanamine (CAS No. 2229281-96-1)

{1-2-(dimethylamino)ethyl-4,4-difluorocyclohexyl}methanamine is a complex organic compound with the CAS registry number 2229281-96-1. This compound is characterized by its unique chemical structure, which includes a cyclohexane ring substituted with two fluorine atoms at the 4-position and an ethyl group bearing a dimethylamino substituent. The methanamine functional group further enhances its chemical reactivity and potential applications in various fields. This compound has garnered significant attention in recent years due to its promising properties and versatility in chemical synthesis.

The synthesis of {1-2-(dimethylamino)ethyl-4,4-difluorocyclohexyl}methanamine involves a series of carefully designed reactions that ensure high purity and structural integrity. Researchers have explored various synthetic pathways, including nucleophilic substitution, Friedel-Crafts alkylation, and amine alkylation, to optimize the production process. Recent advancements in catalytic methods have further improved the yield and efficiency of these reactions, making this compound more accessible for industrial and research applications.

One of the most notable applications of this compound is in the field of pharmaceutical chemistry. Its structure allows for potential interactions with biological targets, such as enzymes and receptors, making it a valuable lead compound in drug discovery. For instance, studies have shown that derivatives of this compound exhibit promising activity against certain enzymes involved in neurodegenerative diseases. The presence of the dimethylamino group enhances its ability to act as a ligand in metalloenzyme inhibition assays, further broadening its therapeutic potential.

In addition to pharmaceutical applications, {1-2-(dimethylamino)ethyl-4,4-difluorocyclohexyl}methanamine has also found use in materials science. Its ability to form stable complexes with metal ions makes it a candidate for coordination polymers and metal-organic frameworks (MOFs). Recent research has highlighted its role in enhancing the mechanical properties of polymer composites by serving as a cross-linking agent. This dual functionality underscores its importance as both a chemical building block and a functional material.

The environmental impact of this compound is another area of active research. Studies have been conducted to assess its biodegradability and toxicity profiles under various conditions. Preliminary results suggest that it undergoes efficient biodegradation under aerobic conditions, reducing its environmental footprint. However, further investigations are required to fully understand its long-term effects on ecosystems.

From a structural perspective, the cyclohexane ring in {1-2-(dimethylamino)ethyl-4,4-difluorocyclohexyl}methanamine contributes significantly to its stability and reactivity. The fluorine atoms at the 4-position create steric hindrance and electronic effects that influence the molecule's behavior during chemical transformations. This unique combination of steric and electronic properties makes it an ideal candidate for asymmetric synthesis and enantioselective reactions.

Recent breakthroughs in computational chemistry have also shed light on the electronic structure of this compound. Quantum mechanical calculations have revealed that the dimethylamino group acts as an electron donor, significantly altering the molecule's frontier molecular orbitals. This insight has been instrumental in designing new reaction pathways that exploit these electronic properties for novel applications.

In conclusion, {1-2-(dimethylamino)ethyl-4,4-difluorocyclohexyl}methanamine (CAS No. 2229281-96-1) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemistry research. As ongoing studies continue to uncover new facets of its potential, this compound is poised to make significant contributions to both academic and industrial advancements.